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Compound of Interest

Compound Name: 2-Bromo-4-iodophenol

Cat. No.: B155161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4-iodophenol (CAS No.

133430-98-5), a halogenated aromatic compound with applications in organic synthesis. This

document details its chemical and physical properties, proposes a viable synthetic route,

outlines standard characterization protocols, and presents essential safety information.

Compound Identification and Properties
2-Bromo-4-iodophenol is a disubstituted phenol featuring both a bromine and an iodine atom

on the aromatic ring. Its unique structure makes it a valuable intermediate in the synthesis of

more complex molecules, including tetracyclic chromeno-indoles.[1]

Chemical Structure
The IUPAC name for this compound is 2-bromo-4-iodophenol.[2] The structure consists of a

phenol ring substituted with a bromine atom at position 2 and an iodine atom at position 4.
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Start: 4-Iodophenol

Step 1: Regioselective Bromination

Reagent:
N-Bromosuccinimide (NBS)

Solvent:
Acetonitrile (CH3CN)

Step 2: Aqueous Workup
& Extraction

Step 3: Purification
(Recrystallization)

Final Product:
2-Bromo-4-iodophenol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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